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Compound of Interest

Compound Name: Benzofuran-2-carboxylic acid

Cat. No.: B160394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzofuran-2-carboxylic acid, a

versatile heterocyclic compound with significant applications in medicinal chemistry, materials

science, and organic synthesis. This document details its chemical identity, physicochemical

properties, and key synthetic methodologies.

Chemical Identity
IUPAC Name: 1-benzofuran-2-carboxylic acid[1]

Synonyms: Coumarilic acid, Coumarone-2-carboxylic acid, 2-Benzofurancarboxylic acid,

Benzo[b]furan-2-carboxylic acid, 2-Carboxybenzofuran[1][2][3][4][5]

Physicochemical Properties
The following table summarizes the key quantitative data for benzofuran-2-carboxylic acid.
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Property Value Source

Molecular Formula C₉H₆O₃ [2][3]

Molecular Weight 162.14 g/mol [1][2][3]

CAS Number 496-41-3 [1][2]

Melting Point 193 - 197 °C [2]

Appearance
White to light yellow to light

orange crystalline powder
[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[6]

Purity ≥98% to ≥99% (GC) [2][3]

Experimental Protocols: Synthesis of Benzofuran-2-
carboxylic Acids
Benzofuran-2-carboxylic acid and its derivatives are valuable scaffolds in drug discovery.

Several synthetic routes have been established. A common and efficient method involves the

Perkin (coumarin-benzofuran ring contraction) rearrangement reaction.[7]

Protocol: Microwave-Assisted Perkin Rearrangement

This method provides an expedited synthesis of benzofuran-2-carboxylic acids from 3-

halocoumarins.[7]

Materials:

3-Halocoumarin (e.g., 3-Bromo-4-methyl-6,7-dimethoxycoumarin)

Ethanol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)
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Microwave reactor

Rotary evaporator

Standard laboratory glassware

Procedure:

To a microwave vessel, add the 3-halocoumarin (1 equivalent).[7]

Add ethanol and sodium hydroxide (3 equivalents).[7]

Seal the vessel and place it in the microwave reactor.[7]

Irradiate the mixture at a suitable power (e.g., 300W) and temperature (e.g., 79 °C) for a

short duration (e.g., 5 minutes) with stirring.[7]

Monitor the reaction progress using thin-layer chromatography.[7]

Upon completion, concentrate the reaction mixture using a rotary evaporator to remove the

ethanol.[7]

Dissolve the resulting crude product in a minimum volume of water.[7]

Acidify the aqueous solution with hydrochloric acid to precipitate the benzofuran-2-
carboxylic acid product.[7]

Collect the precipitate by vacuum filtration and wash with cold water.

Dry the product to obtain the purified benzofuran-2-carboxylic acid.

This microwave-assisted protocol significantly reduces the reaction time compared to traditional

heating methods.[7]

Visualization of Workflows and Relationships
Diagram 1: General Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis of benzofuran-2-
carboxylic acid derivatives, highlighting the key stages from starting materials to the final

product.
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Caption: Generalized workflow for the synthesis of benzofuran-2-carboxylic acid.
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Diagram 2: Applications and Logical Relationships

This diagram outlines the key application areas of benzofuran-2-carboxylic acid as a

versatile building block in various scientific fields.

Application Areas

Derived Bioactive Molecules

Benzofuran-2-carboxylic Acid
(Building Block)

Pharmaceuticals

Agrochemicals

Material Science

Anti-inflammatory Agents

Anticancer Agents

Pim-1 Kinase Inhibitors

Herbicides

Fungicides

Polymers & Coatings

Click to download full resolution via product page

Caption: Applications of benzofuran-2-carboxylic acid in various fields.

Benzofuran-2-carboxylic acid is a crucial intermediate in the synthesis of a wide range of

biologically active molecules, including potential anti-inflammatory and anticancer agents.[2] Its

derivatives have also been explored as potent Pim-1 kinase inhibitors.[6] In the agrochemical

sector, it serves as a precursor for herbicides and fungicides.[2] Furthermore, its unique

chemical properties are utilized in the development of advanced polymers and coatings in

material science.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b160394?utm_src=pdf-body
https://www.benchchem.com/product/b160394?utm_src=pdf-body-img
https://www.benchchem.com/product/b160394?utm_src=pdf-body
https://www.benchchem.com/product/b160394?utm_src=pdf-body
https://www.chemimpex.com/products/42649
https://www.biocrick.com/Benzofuran-2-carboxylic-acid-BCC8851.html
https://www.chemimpex.com/products/42649
https://www.chemimpex.com/products/42649
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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